Organic Building Blocks
  • Potassium ethylxanthate
    Potassium ethylxanthate
    • Cat. No.:
    • B019968
    • CAS No.:
    • 140-89-6
    • Molecular Formula:
    • C3H6KOS2+
    • Molecular Weight:
    • 161.31 g/mol
    Description
    Potassium ethylxanthate, also known as Potassium ethylxanthate, is a useful research compound. Its molecular formula is C3H6KOS2+ and its molecular weight is 161.31 g/mol. The purity is usually 95%.
    The exa...
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  • 4H-1,3-Benzodioxin-6-carboxaldehyde
    4H-1,3-Benzodioxin-6-carboxaldehyde
    • Cat. No.:
    • B032326
    • CAS No.:
    • 29668-44-8
    • Molecular Formula:
    • C9H8O3
    • Molecular Weight:
    • 164.16 g/mol
    Description
    2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is a heteroarenecarbaldehyde in which a formyl group is located at position 6 of 2,3-dihydro-1,4-benzodioxine. It is a heteroarenecarbaldehyde and a benzodioxine....
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  • Ethyl 4-diethylaminobenzoate
    Ethyl 4-diethylaminobenzoate
    • Cat. No.:
    • B076197
    • CAS No.:
    • 10287-54-4
    • Molecular Formula:
    • C13H19NO2
    • Molecular Weight:
    • 221.29 g/mol
    Description
    Ethyl 4-diethylaminobenzoate, also known as Ethyl 4-diethylaminobenzoate, is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.<...
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  • Sodium 2-ethylhexyl sulfate
    Sodium 2-ethylhexyl sulfate
    • Cat. No.:
    • B090424
    • CAS No.:
    • 126-92-1
    • Molecular Formula:
    • C8H18NaO4S
    • Molecular Weight:
    • 233.28 g/mol
    Description
    2-ethylhexyl sulfate is an alkyl sulfate that is the mono(2-ethylhexyl) ester of sulfuric acid. It has a role as a surfactant and a carcinogenic agent. It is functionally related to a 2-ethylhexan-1-ol. It is a ...
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  • N,N'-Dimethylthiourea
    N,N'-Dimethylthiourea
    • Cat. No.:
    • B139369
    • CAS No.:
    • 534-13-4
    • Molecular Formula:
    • C3H8N2S
    • Molecular Weight:
    • 104.18 g/mol
    Description
    N,N'-Dimethylthiourea, also known as N,N'-Dimethylthiourea, is a useful research compound. Its molecular formula is C3H8N2S and its molecular weight is 104.18 g/mol. The purity is usually 95%.
    The exact mas...
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  • 4-Pentyn-1-ol
    4-Pentyn-1-ol
    • Cat. No.:
    • B147250
    • CAS No.:
    • 5390-04-5
    • Molecular Formula:
    • C5H8O
    • Molecular Weight:
    • 84.12 g/mol
    Description
    structure in first source
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  • 3-Fluoro-4-nitrophenol
    3-Fluoro-4-nitrophenol
    • Cat. No.:
    • B151681
    • CAS No.:
    • 394-41-2
    • Molecular Formula:
    • C6H4FNO3
    • Molecular Weight:
    • 157.1 g/mol
    Description
    3-Fluoro-4-nitrophenol, also known as 3-Fluoro-4-nitrophenol, is a useful research compound. Its molecular formula is C6H4FNO3 and its molecular weight is 157.1 g/mol. The purity is usually 95%.
    The exact m...
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  • 2,3-Dimercapto-1-propanol tributyrate
    2,3-Dimercapto-1-propanol tributyrate
    • Cat. No.:
    • B1222258
    • CAS No.:
    • 58428-97-0
    • Molecular Formula:
    • C15H26O4S2
    • Molecular Weight:
    • 334.5 g/mol
    Description
    2,3-Dimercapto-1-propanol tributyrate, also known as 2,3-Dimercapto-1-propanol tributyrate, is a useful research compound. Its molecular formula is C15H26O4S2 and its molecular weight is 334.5 g/mol. The purit...
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  • 1,4-Diamino-2-butanone dihydrochloride
    1,4-Diamino-2-butanone dihydrochloride
    • Cat. No.:
    • B1223007
    • CAS No.:
    • 3660-09-1
    • Molecular Formula:
    • C4H10N2O
    • Molecular Weight:
    • 102.14 g/mol
    Description
    1,4-Diamino-2-butanone dihydrochloride, also known as 1,4-Diamino-2-butanone dihydrochloride, is a useful research compound. Its molecular formula is C4H10N2O and its molecular weight is 102.14 g/mol. The puri...
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  • 6,13-Pentacenequinone
    6,13-Pentacenequinone
    • Cat. No.:
    • B1223199
    • CAS No.:
    • 3029-32-1
    • Molecular Formula:
    • C22H12O2
    • Molecular Weight:
    • 308.3 g/mol
    Description
    Electronic structure of the lowest excited triplet state of 6,13-pentacenequinone has been studied by continuous-wave time-resolved electron paramagnetic resonance and pulsed electron nuclear double resonance.
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